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Compound of Interest

Compound Name: Avycaz

Cat. No.: B12723627

Ensuring the safe and proper disposal of Avycaz (ceftazidime and avibactam) is critical for
laboratory safety, environmental protection, and mitigating the development of antimicrobial
resistance. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage Avycaz waste in a laboratory environment, in
accordance with general safety protocols and hazardous waste regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, consult the Safety Data Sheet (SDS) for Avycaz.
Personal protective equipment (PPE) is mandatory.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. If handling the powder form and there is a risk of aerosolization,
respiratory protection may be necessary.

e Avoid Contamination: Prevent the powder or solution from coming into contact with skin,
eyes, or clothing. In case of contact, rinse the affected area immediately with copious
amounts of water.

» Spill Management: In the event of a spill, mechanically collect the powder, avoiding dust
creation, and place it in a designated, labeled container for hazardous waste. Clean the
contaminated surface thoroughly.

Step-by-Step Disposal Procedures for Avycaz Waste
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Avycaz waste in a laboratory can be categorized into three main types: unused or expired
powder, reconstituted solutions (including stock solutions), and contaminated labware (e.qg.,
vials, syringes, plates). Each requires a specific disposal pathway.

1. Unused or Expired Avycaz Powder:

e Segregation: Do not mix unused or expired Avycaz powder with other chemical waste
unless directed by your institution's Environmental Health and Safety (EHS) department.

» Packaging: Keep the powder in its original vial if possible. Place the vial in a clearly labeled,
sealed, and appropriate hazardous waste container. The label should identify the contents as
"Hazardous Pharmaceutical Waste: Avycaz (Ceftazidime and Avibactam)."

o Collection: Arrange for pickup and disposal through your institution's EHS-approved
hazardous waste management vendor. Disposal should be in accordance with local, state,
and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in
the United States.

2. Reconstituted Avycaz Solutions and Liquid Waste:

Reconstituted Avycaz solutions, including expired stock solutions and experimental liquid
waste, should be chemically inactivated before disposal to degrade the active beta-lactam
component.

e Chemical Inactivation Protocol:
o Work in a chemical fume hood.

o For each volume of Avycaz solution, add an equal volume of 1 M sodium hydroxide
(NaOH) solution to achieve a final pH between 10 and 13.[1] This will facilitate the
hydrolysis of the beta-lactam ring.

o Allow the mixture to react for a minimum of one hour to ensure degradation.

o Neutralization: After inactivation, neutralize the solution to a pH between 5.5 and 9.5 using
an appropriate acid (e.qg., hydrochloric acid) before final disposal.
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» Disposal of Treated Liquid:

o

Crucial Note: Never pour untreated antibiotic solutions down the drain.[2]

The neutralized, inactivated solution should be collected as hazardous chemical waste.[2]

[¢]

[¢]

Pour the treated liquid into a designated, leak-proof hazardous waste container, clearly
labeled with its contents.

o

Arrange for disposal through your institution's EHS department.
3. Contaminated Labware and Sharps:

All labware that has come into contact with Avycaz is considered contaminated and must be
disposed of as hazardous waste.

e Vials and Empty Containers:

[¢]

Empty Avycaz vials should not be treated as regular glass waste.

Rinse the vials three times with a suitable solvent (e.g., water), collecting the rinsate for

[¢]

chemical inactivation and disposal as hazardous liquid waste.

o

Deface the label to prevent misuse.

[e]

Dispose of the triple-rinsed vials in a designated container for hazardous glass waste.
o Sharps (Needles, Syringes, Pipettes):
o Do not recap, bend, or break needles.

o Immediately place all contaminated sharps into a designated, puncture-resistant, and leak-
proof sharps container labeled for "Hazardous Chemical Waste" or "Chemotherapy
Waste," as per your institution's policy.[3][4][5]

o When the sharps container is full (do not overfill), securely close it and arrange for pickup
by your institution's hazardous waste contractor.[5]
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e Other Contaminated Labware (e.qg., petri dishes, culture plates, gloves):

o Collect all non-sharp, contaminated solid waste in a designated hazardous waste bag
(e.g., ared biohazard bag if also biologically contaminated, or a yellow bag for chemical
waste, depending on institutional policy).

o The bag should be sealed and placed in a secondary rigid container for disposal via your
EHS department.

Data on Chemical Inactivation

The following table summarizes the key parameters for the chemical degradation of beta-
lactam antibiotics like ceftazidime.

Parameter Guideline Rationale

A strong base that effectively
Inactivating Agent Sodium Hydroxide (NaOH) hydrolyzes and inactivates the

beta-lactam ring structure.[1]

A commonly cited
) ) concentration for effective and
Concentration 1 M NaOH solution i )
rapid degradation of beta-

lactam antibiotics.[1]

A highly alkaline environment
Reaction pH 10.0-13.0 is necessary to catalyze the

hydrolysis of the antibiotic.[1]

Provides sulfficient time for the
Reaction Time Minimum 1 hour degradation reaction to

proceed to completion.

Neutralization is required to
) ] meet the pH standards for
Final pH for Disposal 55-95 ]
hazardous waste collection

and disposal.[6]
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Experimental Protocol: Chemical Inactivation of Avycaz
Solution

This protocol details the methodology for inactivating a 100 mL solution of reconstituted
Avycaz in a laboratory setting.

e Preparation:

[¢]

Don all required PPE (safety goggles, lab coat, nitrile gloves).

[e]

Perform all steps within a certified chemical fume hood.

o

Prepare a fresh 1 M solution of sodium hydroxide (NaOH).

o

Have a neutralizing agent (e.g., 1 M HCI) and pH indicator strips or a calibrated pH meter
ready.

¢ Inactivation Procedure:

o Carefully measure 100 mL of the Avycaz-containing liquid waste and place it into a
suitable, chemically resistant beaker or flask (e.g., borosilicate glass).

o Slowly, and with stirring, add 100 mL of the 1 M NaOH solution to the Avycaz waste.

o Cover the container (e.g., with a watch glass) and allow the mixture to stir gently for at
least one hour at room temperature.

» Neutralization:
o After the inactivation period, measure the pH of the solution. It should be highly alkaline.
o Slowly add 1 M HCI dropwise while stirring continuously. Monitor the pH frequently.
o Continue adding acid until the pH of the solution is between 5.5 and 9.5.

 Final Disposal:
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o Transfer the neutralized, treated solution into a designated hazardous liquid waste
container.

o Ensure the container is properly labeled with all components of the mixture.

o Seal the container and store it in a designated satellite accumulation area for hazardous
waste.

o Contact your institution's EHS department to schedule a waste pickup.

Mandatory Visualizations
Avycaz Disposal Workflow
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Figure 1: Avycaz Waste Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the proper segregation and disposal of different Avycaz waste
streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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